Cas no 2845127-35-5 (2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol)

• Product Name: 2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol
• CAS No: 2845127-35-5
• MF: C₂₉H₂₆O₄S
• MW: 470.579347133636
• CID: 5520307
• PubChem ID: 164890544
• Update Time: 2026-03-10

2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol Chemical and Physical Properties

Names and Identifiers

• 2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol
• 2-(4-{9-[4-(2-hydroxyethoxy)phenyl]thioxanthen-9-yl}phenoxy)ethanol
• 2-(4-{9-[4-(2-hydroxyethoxy)phenyl]-9H-thioxanthen-9-yl}phenoxy)ethan-1-ol
• 2845127-35-5
• BS-53747
• F71990

• Inchi： 1S/C29H26O4S/c30-17-19-32-23-13-9-21(10-14-23)29(22-11-15-24(16-12-22)33-20-18-31)25-5-1-3-7-27(25)34-28-8-4-2-6-26(28)29/h1-16,30-31H,17-20H2
• InChI Key： HXBXXHFXTCIOKX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1(C2C=CC(=CC=2)OCCO)C2=CC=CC=C2SC2=CC=CC=C12)CCO

Computed Properties

• Exact Mass: 470.15518048g/mol
• Monoisotopic Mass: 470.15518048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 84.2Ų

Additional information on 2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol

Introduction to 2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol (CAS No. 2845127-35-5) in Modern Chemical and Biomedical Research

2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol, identified by the chemical abstracts service number CAS No. 2845127-35-5, is a sophisticated organic compound that has garnered significant attention in the realm of chemical and biomedical research due to its unique structural features and potential applications. This compound belongs to a class of molecules known for their intricate aromatic systems and oxygen-containing functional groups, which contribute to its multifaceted reactivity and biological significance.

The molecular architecture of 2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol is characterized by a central 9H-Thioxanthene core, which is a heterocyclic compound featuring sulfur atoms in its ring structure. This thioxanthene unit is linked to two 4,1-phenylene groups through oxygen atoms, forming a bridged structure that enhances the compound's stability and solubility. The presence of multiple oxygen atoms in the molecule also suggests potential interactions with biological targets, making it a promising candidate for drug discovery and material science applications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and improved pharmacokinetic properties. The structural features of 2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol make it an attractive scaffold for designing molecules that can interact with biological pathways in a targeted manner. Specifically, the thioxanthene moiety has been shown to exhibit properties such as antioxidant and anti-inflammatory effects, which are crucial for the development of therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. The oxygen-rich structure of 2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol allows it to form stable hydrogen bonds with biological targets, which is essential for achieving high affinity and selectivity in drug design. Furthermore, the compound's ability to undergo various chemical modifications makes it a versatile platform for synthesizing derivatives with tailored biological activities.

Recent studies have begun to explore the pharmacological properties of 2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol in vitro and in vivo. Initial research suggests that this compound may possess significant potential as an antioxidant agent due to its ability to scavenge free radicals and protect cells from oxidative damage. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential role as an anti-cancer agent. The thioxanthene core is particularly noteworthy for its ability to interfere with key cellular processes involved in cancer progression.

The synthesis of 2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol presents both challenges and opportunities for chemists. The complex aromatic system requires precise synthetic methodologies to ensure high yield and purity. However, advances in synthetic chemistry have made it increasingly feasible to construct such intricate molecules with relative ease. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds within this molecule.

From a material science perspective, the unique properties of CAS No. 2845127-35-5 also make it a candidate for developing novel materials with enhanced functionality. For instance, its ability to form stable complexes with metal ions could be exploited in designing catalysts or sensors with improved performance characteristics. Moreover, the oxygen-rich structure suggests potential applications in polymer chemistry, where such compounds can serve as cross-linking agents or flame retardants.

The future direction of research on 2,2'-(((9H-Thioxanthene-9,9-diyl)bis(4,1-phenylene))bis(oxy))diethanol is likely to be driven by interdisciplinary collaborations between chemists and biologists. As our understanding of biological systems continues to grow，so does the demand for innovative molecular tools that can probe and modulate these systems at a molecular level. The compound's unique structural features make it an ideal candidate for such investigations.

In conclusion,CAS No 2845127-35-5 represents a significant advancement in the field of chemical and biomedical research. Its intricate molecular architecture，combined with its potential biological activities，positions it as a valuable tool for drug discovery，material science，and beyond。As research progresses，it is expected that new applications for this compound will continue to emerge，further solidifying its importance in modern scientific endeavors.